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Compound of Interest

Compound Name: 5-Formyl-8-hydroxycarbostyril

Cat. No.: B045642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safe handling procedures for 5-Formyl-
8-hydroxycarbostyril (CAS No: 68304-21-2), a quinoline derivative with applications in

chemical synthesis.[1] Due to the limited availability of a specific Safety Data Sheet (SDS) for

this compound, this document incorporates data from structurally similar compounds, such as

8-hydroxyquinoline-5-carbaldehyde, to provide as complete a safety profile as possible. All data

extrapolated from related compounds is clearly indicated.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is

fundamental to its safe handling.
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Property Value Source

Molecular Formula C₁₀H₇NO₃ [1][2]

Molecular Weight 189.17 g/mol [1]

Appearance Pale Yellow Solid [3]

Melting Point 315-317 °C (decomposes) [3]

Boiling Point 462.2 ± 45.0 °C (Predicted) [3]

Density 1.431 ± 0.06 g/cm³ (Predicted) [3]

Flash Point 233.3°C [1]

Solubility
Sparingly soluble in DMSO

and Methanol
[3]

Storage Temperature
-20°C Freezer, under inert

atmosphere, hygroscopic
[3]

Hazard Identification and GHS Classification
While a specific GHS classification for 5-Formyl-8-hydroxycarbostyril is not readily available,

the classification for the closely related compound 8-hydroxyquinoline-5-carbaldehyde provides

a strong indication of the potential hazards.

GHS Hazard Statements (for 8-hydroxyquinoline-5-carbaldehyde):

H302: Harmful if swallowed (Acute toxicity, oral - Category 4).[4][5]

H315: Causes skin irritation (Skin irritation - Category 2).[4][5]

H319: Causes serious eye irritation (Eye irritation - Category 2).[4][5]

H335: May cause respiratory irritation (Specific target organ toxicity – single exposure,

Category 3).[4][5]

Precautionary Statements:
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Prevention: Obtain special instructions before use. Do not handle until all safety precautions

have been read and understood. Avoid breathing dust. Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this product. Contaminated work clothing must not be

allowed out of the workplace. Avoid release to the environment. Wear protective

gloves/protective clothing/eye protection/face protection.[6]

Response: If swallowed, immediately call a POISON CENTER or doctor. Rinse mouth. If on

skin, wash with plenty of soap and water. If in eyes, rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6][7]

Storage: Store locked up in a well-ventilated place.[7][8]

Disposal: Dispose of contents/container to an approved waste disposal plant.[7][8]

Experimental Protocols: Safe Handling and Use
Adherence to strict experimental protocols is crucial to minimize risk.

General Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[6]

Avoid the formation of dust and aerosols.[9]

Avoid contact with skin, eyes, and clothing.[10]

Use non-sparking tools to prevent electrostatic discharge.[5]

Wash hands thoroughly before breaks and at the end of the workday.[9]

Personal Protective Equipment (PPE): The selection of appropriate PPE is critical. The

following diagram outlines a logical workflow for PPE selection.
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Hazard Assessment

PPE Selection

Assess Task and Potential Exposure Routes
(Inhalation, Skin/Eye Contact, Ingestion)

Eye Protection:
Safety glasses with side shields or goggles.

Face shield if splash hazard exists.

Eye Contact Risk

Hand Protection:
Chemical-resistant gloves (e.g., Nitrile). 

Check manufacturer's breakthrough time.

Skin Contact Risk

Body Protection:
Laboratory coat. 

Consider chemical-resistant apron for larger quantities.

Skin Contact Risk

Respiratory Protection:
If dust is generated and ventilation is inadequate,

use a NIOSH-approved respirator with a particulate filter.

Inhalation Risk

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) Selection Workflow.

First-Aid Measures
Immediate and appropriate first aid is essential in the event of exposure.
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Exposure Route First-Aid Protocol

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[9]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water for at

least 15 minutes. Consult a physician if irritation

persists.[5]

Eye Contact

Rinse cautiously with water for at least 15

minutes, including under the eyelids. Remove

contact lenses, if present and easy to do.

Continue rinsing. Immediately consult a

physician.[5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Immediately call a POISON

CENTER or doctor.[9]

The following diagram illustrates the emergency response workflow.
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Exposure Route Immediate Actions

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air
Provide artificial respiration if needed.

Remove contaminated clothing.
Wash with soap and water for 15 min.

Rinse with water for 15 min.
Remove contact lenses.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Figure 2: Emergency First-Aid Response Workflow.

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6][9]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon oxides and nitrogen oxides (NOx).[6][7]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[10]

Accidental Release Measures:
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Personal Precautions: Ensure adequate ventilation. Evacuate personnel to safe areas. Avoid

dust formation and contact with the substance. Use personal protective equipment.[7][9]

Environmental Precautions: Prevent the product from entering drains, as it is very toxic to

aquatic life with long-lasting effects.[6][7]

Containment and Cleanup: Sweep up or vacuum up spillage and collect it in a suitable,

closed container for disposal. Avoid creating dust.[7][9]

Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: The compound is stable under recommended storage conditions (stored

at -20°C under an inert atmosphere).[3][9]

Conditions to Avoid: Avoid dust formation, and exposure to light, moisture, heat, and sources

of ignition.[5][9]

Incompatible Materials: Oxidizing agents.[10]

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and

nitrogen oxides.[6]

Toxicological Information
Specific toxicological data for 5-Formyl-8-hydroxycarbostyril is not available. The information

below is for the related compound 8-hydroxyquinoline-5-carbaldehyde and should be

considered indicative.

Acute Toxicity: Harmful if swallowed.[4][5] No data is available for dermal or inhalation

toxicity.

Skin Corrosion/Irritation: Causes skin irritation.[4][5]

Serious Eye Damage/Irritation: Causes serious eye irritation.[4][5]

Respiratory or Skin Sensitization: May cause an allergic skin reaction.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf873f0001/sds-sheets-8-hydroxyquinolin-cr-acs-100g-pdf-pdf
https://www.chemodex.com/wp-content/uploads/wpallimport/files/pdf/CDX%20H0021%20MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/h6878
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf873f0001/sds-sheets-8-hydroxyquinolin-cr-acs-100g-pdf-pdf
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf873f0001/sds-sheets-8-hydroxyquinolin-cr-acs-100g-pdf-pdf
https://www.chemodex.com/wp-content/uploads/wpallimport/files/pdf/CDX%20H0021%20MSDS.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB01244184_EN.htm
https://www.chemodex.com/wp-content/uploads/wpallimport/files/pdf/CDX%20H0021%20MSDS.pdf
https://www.chemicalbook.com/msds/8-hydroxy-quinoline-5-carbaldehyde.pdf
https://www.chemodex.com/wp-content/uploads/wpallimport/files/pdf/CDX%20H0021%20MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC109300050&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/sial/h6878
https://www.benchchem.com/product/b045642?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/8-Hydroxyquinoline-5-carbaldehyde
https://www.chemicalbook.com/msds/8-hydroxy-quinoline-5-carbaldehyde.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/8-Hydroxyquinoline-5-carbaldehyde
https://www.chemicalbook.com/msds/8-hydroxy-quinoline-5-carbaldehyde.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/8-Hydroxyquinoline-5-carbaldehyde
https://www.chemicalbook.com/msds/8-hydroxy-quinoline-5-carbaldehyde.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/h6878
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Germ Cell Mutagenicity: No data available.[9]

Carcinogenicity: No components of this product present at levels greater than or equal to

0.1% are identified as probable, possible or confirmed human carcinogens by IARC.[9]

Reproductive Toxicity: May damage fertility or the unborn child.[6]

Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation.[4][5]

Disclaimer: This document is intended as a guide for trained professionals and is based on the

best available information at the time of writing. It is not a substitute for a formal risk

assessment. Users should always consult the most current Safety Data Sheet for any chemical

before use and ensure that all local regulations are followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe Handling of 5-Formyl-8-hydroxycarbostyril: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045642#safe-handling-procedures-for-5-formyl-8-
hydroxycarbostyril]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b045642#safe-handling-procedures-for-5-formyl-8-hydroxycarbostyril
https://www.benchchem.com/product/b045642#safe-handling-procedures-for-5-formyl-8-hydroxycarbostyril
https://www.benchchem.com/product/b045642#safe-handling-procedures-for-5-formyl-8-hydroxycarbostyril
https://www.benchchem.com/product/b045642#safe-handling-procedures-for-5-formyl-8-hydroxycarbostyril
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045642?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

